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molecular formula C11H20O B094395 10-Undecenal CAS No. 112-45-8

10-Undecenal

Cat. No. B094395
CAS RN: 112-45-8
M. Wt: 168.28 g/mol
InChI Key: OFHHDSQXFXLTKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09090534B2

Procedure details

Undec-10-enal (84 g, 0.5 mol.), heptane (84 g, 100 wt. %, technical grade), and (ethylenediamine)[1,2-bis(diphenylphosphino)ethane]ruthenium[bis((adamantane-1-carboxylate)] (45.9 mg, 0.05 mmol, 0.01 mol.%) were loaded altogether in a 300 ml autoclave equipped with a mechanical stirring device. Sealed autoclave was then purged under stirring with nitrogen (3 times 5 bars) and hydrogen (3 times 5 bars) before being pressurized to 10 bars hydrogen. It was then heated to 70° C. and hydrogen pressure was maintained to 10 bars during all the reaction to afford desired product with 90% selectivity. After complete reaction conversion (checked by both hydrogen consumption and GC), autoclave was cooled down to 25° C. It was then depressurized and purged with nitrogen (3 times 5 bars) and reaction mixture was then transferred to a round-bottomed flask and solvent was removed under vacuum. After initial flash distillation and further fractional distillation, undec-10-en-1-ol was obtained in 85% yield.
Name
Undec-10-enal
Quantity
84 g
Type
reactant
Reaction Step One
[Compound]
Name
(ethylenediamine)[1,2-bis(diphenylphosphino)ethane]ruthenium
Quantity
45.9 mg
Type
reactant
Reaction Step Two
Name
heptane
Quantity
84 g
Type
solvent
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[CH:1](=[O:12])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH:10]=[CH2:11]>CCCCCCC>[CH2:1]([OH:12])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH:10]=[CH2:11]

Inputs

Step One
Name
Undec-10-enal
Quantity
84 g
Type
reactant
Smiles
C(CCCCCCCCC=C)=O
Step Two
[Compound]
Name
(ethylenediamine)[1,2-bis(diphenylphosphino)ethane]ruthenium
Quantity
45.9 mg
Type
reactant
Smiles
Step Three
Name
heptane
Quantity
84 g
Type
solvent
Smiles
CCCCCCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
under stirring with nitrogen (3 times 5 bars) and hydrogen (3 times 5 bars)
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a mechanical stirring device
CUSTOM
Type
CUSTOM
Details
Sealed autoclave
CUSTOM
Type
CUSTOM
Details
was then purged
TEMPERATURE
Type
TEMPERATURE
Details
hydrogen pressure was maintained to 10 bars during all
CUSTOM
Type
CUSTOM
Details
the reaction

Outcomes

Product
Name
desired product
Type
product
Smiles
C(CCCCCCCCC=C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.